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Compound of Interest

Compound Name: Triethylene glycol dicaprylate

Cat. No.: B090476

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dicaprylate, with the CAS number 106-10-5, is a chemical compound that
sees application in various industrial and scientific fields. Its properties as a plasticizer and
solvent make it a substance of interest in material science and formulation development. This
technical guide provides a comprehensive overview of its safety data, based on available
information, to ensure its proper handling and use in a research and development setting.

Chemical Identification

Identifier Value

] 2-[2-(2-octanoyloxyethoxy)ethoxy]ethyl
Chemical Name

octanoate
CAS Number 106-10-5
Molecular Formula C22H4206
Molecular Weight 402.57 g/mol

Triethylene glycol dioctanoate, (Ethane-1,2-
Synonyms - . . .
diylbis(oxy))bis(ethane-2,1-diyl) dioctanoate
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Hazard Identification and Classification

Based on available safety data sheets, triethylene glycol dicaprylate is classified as follows:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2 o
irritation
Specific target organ toxicity, 3 H335: May cause respiratory

single exposure

irritation

Signal Word: Warning

Hazard Pictogram:

lwialt text

Physical and Chemical Properties

A comprehensive summary of the physical and chemical properties of triethylene glycol

dicaprylate is presented below.

Property

Value

Physical State

Liquid

Appearance Colorless to light yellow
Odor No information available
Flash Point 198.2 °C[1]

Vapor Pressure

4.77E-09 mmHg at 25°CJ[1]

Refractive Index

1.452[1]
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Note: A complete set of physical and chemical data from a single, verified safety data sheet is
not readily available. The provided data is compiled from various sources and should be used
as a reference.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of triethylene glycol
dicaprylate are not publicly available. The hazard classifications are based on standardized
testing procedures (e.g., OECD guidelines) for chemical safety assessment. These protocols
generally involve:

o Acute Oral Toxicity: Administration of the substance to rats at various dose levels to
determine the LD50 (the dose lethal to 50% of the test population).

o Dermal and Eye Irritation: Application of the substance to the skin and eyes of rabbits to
observe for signs of irritation over a specified period.

o Skin Sensitization: Methods like the Guinea Pig Maximization Test (GPMT) or the Local
Lymph Node Assay (LLNA) are used to assess the potential for allergic contact dermatitis.

Safety and Handling
Exposure Controls and Personal Protection

e Engineering Controls: Use in a well-ventilated area. Mechanical exhaust may be required. A
safety shower and eye wash station should be readily available.[2]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

» Skin Protection: Wear compatible chemical-resistant gloves and clothing to prevent skin
exposure.[2]

e Respiratory Protection: If ventilation is inadequate, wear a NIOSH/MSHA or European
Standard EN 149 approved respirator.[2]

First-Aid Measures
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« If Inhaled: Remove the casualty to fresh air and keep at rest in a position comfortable for
breathing. If breathing is irregular or stopped, administer artificial respiration. Call a
physician.[2]

» In Case of Skin Contact: Wash immediately with plenty of water and soap for at least 15
minutes. Remove contaminated clothing and shoes. Call a physician.[2]

e In Case of Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15
minutes, holding eyelids apart. Consult an ophthalmologist.[2]

« If Swallowed: Wash out mouth with water provided the person is conscious. Call a physician.

[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Special Hazards: Do not inhale explosion and combustion gases.[2]

» Protective Equipment: Wear a self-contained breathing apparatus and chemical protective
clothing.[2]

Accidental Release Measures

e Personal Precautions: Provide adequate ventilation and wear appropriate personal
protective equipment.[2]

o Environmental Precautions: Do not let the product enter drains.

» Methods for Cleaning Up: Collect in closed and suitable containers for disposal. Clear
contaminated areas thoroughly.[2]

Toxicological Information

The available toxicological data is summarized in the hazard classification section. To date,
comprehensive studies on the long-term toxicological effects, such as carcinogenicity,
mutagenicity, and reproductive toxicity, for triethylene glycol dicaprylate are not readily
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available in the public domain. Researchers should handle this chemical with the assumption

that it may have uncharacterized hazards.

Logical Workflow for Handling a Chemical Spili

The following diagram illustrates a logical workflow for responding to a chemical spill of
triethylene glycol dicaprylate in a laboratory setting.
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Workflow for Chemical Spill Response

Neutralize (if applicable)
Not applicable for this chemical

Chemical Spill Occurs

Evacuate Immediate Area

:

Assess the Spill
(Size, Location, Hazards)

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain the Spill
(Absorbent Materials)

:

Clean Up Spill
(Collect absorbent material)

Dispose of Waste

(Follow institutional guidelines)

Decontaminate Area and PPE

:

Report the Incident

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely responding to a chemical spill.
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Signaling Pathway for Skin Irritation

While the specific molecular signaling pathway for triethylene glycol dicaprylate-induced skin
irritation is not documented, a generalized pathway for chemical-induced skin irritation is
depicted below. This typically involves the activation of keratinocytes and immune cells, leading
to the release of pro-inflammatory cytokines and chemokines.

Generalized Signaling Pathway for Chemical-Induced Skin Irritation

Triethylene Glycol Dicaprylate
(Chemical Irritant)

:

Keratinocyte Activation

Release of Pro-inflammatory

Cytokines & Chemokines
(e.g., IL-1a, TNF-a)

Recruitment of Immune Cells
(e.g., Neutrophils, T-cells)

Inflammatory Response

(Redness, Swelling, Pain)

Click to download full resolution via product page

Caption: A simplified diagram illustrating the general cellular response to a chemical skin

irritant.
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Conclusion

This technical guide provides an overview of the available safety information for triethylene
glycol dicaprylate (CAS 106-10-5). It is crucial for researchers, scientists, and drug
development professionals to recognize the identified hazards, including its potential to be
harmful if swallowed and to cause skin, eye, and respiratory irritation. Adherence to proper
safety protocols, including the use of appropriate personal protective equipment and proper
handling procedures, is essential to mitigate risks. Due to the limited availability of
comprehensive toxicological data, this chemical should be handled with care, and further
investigation into its safety profile is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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